Cas no 2227731-09-9 ((3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• CAS No: 2227731-09-9
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5875907
• PubChem ID: 165688146
• Update Time: 2025-06-07

(3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• 2227731-09-9
• EN300-1743112

• Inchi： 1S/C10H16N2O3/c1-10(2,3)12-6-7(5-11-12)8(13)4-9(14)15/h5-6,8,13H,4H2,1-3H3,(H,14,15)/t8-/m1/s1
• InChI Key： IHTOIVFHRZHPIY-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)O)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.4Ų

Additional information on (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 2227731-09-9)

(3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 2227731-09-9) is a chiral compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, also known as (3R)-3-(1-tert-butylpyrazol-4-yl)-3-hydroxypropanoic acid, is characterized by its unique structural features, including a tert-butylpyrazole moiety and a hydroxypropanoic acid group. These features contribute to its biological activity and make it a promising candidate for various therapeutic and research purposes.

The chemical structure of (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid can be represented as follows: the compound consists of a pyrazole ring with a tert-butyl substituent at the 1-position and a hydroxypropanoic acid moiety attached to the 4-position. The presence of the chiral center at the 3-position of the propanoic acid chain imparts enantiomeric specificity, which is crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways. These findings suggest that (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid could be a valuable lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic properties, (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a promising candidate for further development in antiviral therapeutics.

The synthesis of (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. For example, a method described in Organic Letters utilizes a chiral phosphoric acid catalyst to achieve high enantioselectivity in the synthesis of this compound. This synthetic route not only ensures high yields but also provides excellent control over the chirality, which is essential for pharmaceutical applications.

The physicochemical properties of (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid

In terms of safety and toxicity, preliminary studies have shown that (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid

The potential applications of (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid

In conclusion, (3R)-3-(1-tert-butyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid